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Compound of Interest

Compound Name:
3-Chloro-2,6-dimethoxy-5-

nitrobenzoic acid

Cat. No.: B068508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the chemical properties,

synthesis, and spectral characteristics of 3-Chloro-2,6-dimethoxy-5-nitrobenzoic acid. This

document is intended to serve as a critical resource for researchers and professionals engaged

in chemical synthesis and drug development.

Core Chemical Properties
3-Chloro-2,6-dimethoxy-5-nitrobenzoic acid is a substituted aromatic carboxylic acid with

the molecular formula C₉H₈ClNO₆ and a molecular weight of 261.62 g/mol .[1] Its chemical

structure features a benzene ring substituted with a carboxylic acid group, a chlorine atom, two

methoxy groups, and a nitro group. The strategic placement of these functional groups imparts

specific reactivity and physical characteristics to the molecule, making it a compound of interest

in synthetic organic chemistry.

Physical and Chemical Data Summary
A compilation of the key physical and chemical properties of 3-Chloro-2,6-dimethoxy-5-
nitrobenzoic acid is presented below. These values are essential for its handling,

characterization, and application in experimental settings.
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Property Value Reference

Molecular Formula C₉H₈ClNO₆ [1]

Molecular Weight 261.62 g/mol [1]

CAS Number 175135-56-5 [2]

Melting Point 129 °C [1]

Boiling Point (Predicted) 428.0 ± 45.0 °C [1]

Density (Predicted) 1.505 ± 0.06 g/cm³ [1]

pKa (Predicted) 2.79 ± 0.29 [1]

Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of 3-Chloro-2,6-dimethoxy-5-
nitrobenzoic acid is not readily available in the surveyed literature, a logical synthetic

approach can be conceptualized based on established organic chemistry principles. A plausible

route would involve the nitration of a pre-existing substituted benzoic acid derivative. The

purification of the final product would likely involve standard techniques such as

recrystallization to achieve the desired purity.

Logical Synthesis Pathway
A potential synthetic pathway for 3-Chloro-2,6-dimethoxy-5-nitrobenzoic acid is outlined

below. This proposed scheme serves as a theoretical framework for its laboratory preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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